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This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals investigating the multifaceted role of the Tau protein in
neurodegenerative diseases. While specific functional data for the human Tau protein fragment
(592-597) with a trifluoroacetic acid (TFA) salt form remains largely uncharacterized in publicly
available scientific literature, this document provides an in-depth overview of the broader
context of Tau protein function, its critical domains, and the established experimental
methodologies used to probe its physiological and pathological roles.

The Tau protein, primarily known for its role in stabilizing microtubules within neurons, is a
central figure in the pathology of numerous neurodegenerative disorders, collectively termed
tauopathies, which include Alzheimer's disease.[1][2] The dysfunction and aggregation of Tau
are considered key events leading to neuronal death and the progression of these devastating
conditions.[1] The human Tau protein (592-597) fragment is commercially available as a
synthetic peptide for research purposes and is generally implicated in studies of
neurodegeneration and dementia.[3]

Physicochemical Properties of Tau Protein (592-597)
Human TFA
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While functional studies are limited, the basic physicochemical properties of this peptide
fragment are defined.

Property Value Source

Molecular Formula C36H63F3N10011 MedChemExpress
Molecular Weight 868.94 g/mol MedChemExpress
CAS Number 2703746-44-3 MedChemExpress
Amino Acid Sequence VQIINK MedChemExpress

The Crucial Role of Tau Domains in Function and
Pathology

The full-length Tau protein is a complex molecule with multiple domains that dictate its function.
Understanding these domains is critical to contextualizing the potential role of fragments like
Tau (592-597).
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Caption: Functional domains of the Tau protein.

Key Signaling Pathways Implicated in Tau Pathology

The phosphorylation state of Tau is a critical determinant of its function and propensity to
aggregate. Several kinases, most notably Glycogen Synthase Kinase-33 (GSK-3[3), play a
pivotal role in this process.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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